Cas no 86556-81-2 (Butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluoro-)

• Product Name: Butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluoro-
• CAS No: 86556-81-2
• MF: C₆HCl₂F₉O₃
• MW: 362.961971998215
• CID: 708508
• PubChem ID: 13082384
• Update Time: 2025-05-18

Butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluoro-
• 6,7-DICHLORONONAFLUORO-5-OXAHEPTANOIC ACID
• 6,7-DICHLOROPERFLUORO-5-OXAHEPTANOIC ACID
• 86556-81-2
• 4-(1,2-Dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluorobutanoic acid
• DTXSID50517633
• NS00019288
• AKOS025310483

• Inchi： 1S/C6HCl2F9O3/c7-4(13,14)5(8,15)20-6(16,17)3(11,12)2(9,10)1(18)19/h(H,18,19)
• InChI Key： LXQALNRZYKVNKJ-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(OC(C(C(C(=O)O)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 361.9159027g/mol
• Monoisotopic Mass: 361.9159027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluoro-

Butanoic Acid,4-(1,2-Dichloro-1,2,2-Trifluoroethoxy)-2,2,3,3,4,4-Hexafluoro-

Butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,4-hexafluoro- is a highly fluorinated organic compound with the CAS number 86556-81-2. This compound is notable for its complex structure and unique chemical properties. It belongs to the class of fluorinated carboxylic acids and is widely used in various industrial and research applications due to its stability and reactivity under specific conditions.

The molecular structure of this compound is characterized by a butanoic acid backbone with multiple fluorine atoms attached to the carbon chain. The presence of fluorine atoms significantly influences its physical and chemical properties. Fluorination typically enhances thermal stability and chemical resistance while also modifying the electronic characteristics of the molecule. These properties make it a valuable compound in the development of advanced materials and in niche chemical applications.

Recent studies have highlighted the potential of butanoic acid derivatives in the field of polymer chemistry. Researchers have explored their use as monomers in the synthesis of fluoropolymers with exceptional thermal and chemical resistance. These polymers find applications in high-performance coatings and sealants used in aerospace and automotive industries.

In addition to its industrial applications, butanoic acid derivatives are also being investigated for their role in drug discovery. The unique electronic properties of fluorinated compounds can enhance drug bioavailability and pharmacokinetics. For instance, studies have shown that certain fluorinated analogs exhibit improved solubility and stability compared to their non-fluorinated counterparts.

The synthesis of butanoic acid derivatives involves a series of carefully controlled reactions to ensure high purity and yield. Common methods include nucleophilic substitution reactions using alkyl halides or electrophilic substitution involving acidic chlorides. The choice of synthetic pathway depends on the specific functional groups present in the target molecule and the desired product specifications.

From an environmental perspective, the production and handling of butanoic acid derivatives require stringent safety measures due to their potential toxicity and reactivity under certain conditions. Research into green chemistry approaches has led to the development of more sustainable synthesis methods that minimize waste generation and reduce environmental impact.

In conclusion, butanoic acid derivatives, including butanoic acid,4-(1,2-dichloro-1,2,2-trifluoroethoxy)-2,2,3,3,4,hexafluoro, continue to play a pivotal role in advancing modern chemistry across diverse fields such as materials science and pharmaceuticals. Ongoing research into their properties and applications promises further innovations that will benefit various industries while addressing environmental concerns.